Valganciclovir HCl Valganciclovir HCl Valganciclovir is an L-valyl ester (prodrug) of ganciclovir that exists as a mixture of two diastereomers. After oral administration, both diastereomers are rapidly converted to ganciclovir by intestinal and hepatic esterases. Ganciclovir is a synthetic analogue of 2'-deoxyguanosine, which inhibits replication of human CMV in cell culture and in vivo. The reported EC50 values of ganciclovir that inhibit human CMV replication in cell culture (laboratory and clinical isolates) have ranged from 0.08 to 22.94 μM (0.02 to 5.75 mcg/mL).
Brand Name: Vulcanchem
CAS No.: 175865-59-5
VCID: VC0546546
InChI: InChI=1S/C14H22N6O5.ClH/c1-7(2)9(15)13(23)24-4-8(3-21)25-6-20-5-17-10-11(20)18-14(16)19-12(10)22;/h5,7-9,21H,3-4,6,15H2,1-2H3,(H3,16,18,19,22);1H/t8?,9-;/m0./s1
SMILES: CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
Molecular Formula: C14H23ClN6O5
Molecular Weight: 390.82 g/mol

Valganciclovir HCl

CAS No.: 175865-59-5

Inhibitors

VCID: VC0546546

Molecular Formula: C14H23ClN6O5

Molecular Weight: 390.82 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Valganciclovir HCl - 175865-59-5

CAS No. 175865-59-5
Product Name Valganciclovir HCl
Molecular Formula C14H23ClN6O5
Molecular Weight 390.82 g/mol
IUPAC Name [2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]-3-hydroxypropyl] (2S)-2-amino-3-methylbutanoate;hydrochloride
Standard InChI InChI=1S/C14H22N6O5.ClH/c1-7(2)9(15)13(23)24-4-8(3-21)25-6-20-5-17-10-11(20)18-14(16)19-12(10)22;/h5,7-9,21H,3-4,6,15H2,1-2H3,(H3,16,18,19,22);1H/t8?,9-;/m0./s1
Standard InChIKey ZORWARFPXPVJLW-MTFPJWTKSA-N
Isomeric SMILES CC(C)[C@@H](C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
SMILES CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
Canonical SMILES CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
Appearance White to light yellow solid powder
Description Valganciclovir is an L-valyl ester (prodrug) of ganciclovir that exists as a mixture of two diastereomers. After oral administration, both diastereomers are rapidly converted to ganciclovir by intestinal and hepatic esterases. Ganciclovir is a synthetic analogue of 2'-deoxyguanosine, which inhibits replication of human CMV in cell culture and in vivo. The reported EC50 values of ganciclovir that inhibit human CMV replication in cell culture (laboratory and clinical isolates) have ranged from 0.08 to 22.94 μM (0.02 to 5.75 mcg/mL).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms RS 079070-194, RO 107-9070/194, RS-79070-194, RS-079070-194, ganciclovir L-valyl ester, Valganciclovir HCl, Cymeval, Valcyt, Valixa, Darilin, Rovalcyte, Patheon
Reference 1: Vaziri S, Pezhman Z, Sayyad B, Mansouri F, Janbakhsh A, Afsharian M, Najafi F. Efficacy of valganciclovir and ganciclovir for cytomegalovirus disease in solid organ transplants: A meta-analysis. J Res Med Sci. 2014 Dec;19(12):1185-92. Review. PubMed PMID: 25709661; PubMed Central PMCID: PMC4333528.
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7: Kalil AC, Mindru C, Botha JF, Grant WJ, Mercer DF, Olivera MA, McCartan MA, McCashland TM, Langnas AN, Florescu DF. Risk of cytomegalovirus disease in high-risk liver transplant recipients on valganciclovir prophylaxis: a systematic review and meta-analysis. Liver Transpl. 2012 Dec;18(12):1440-7. doi: 10.1002/lt.23530. Review. PubMed PMID: 22887929.
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9: Manuel O, Perrottet N, Pascual M. Valganciclovir to prevent or treat cytomegalovirus disease in organ transplantation. Expert Rev Anti Infect Ther. 2011 Nov;9(11):955-65. doi: 10.1586/eri.11.116. Review. PubMed PMID: 22029513.
10: Pescovitz MD. Valganciclovir: recent progress. Am J Transplant. 2010 Jun;10(6):1359-64. doi: 10.1111/j.1600-6143.2010.03112.x. Epub 2010 Mar 28. Review. PubMed PMID: 20455881.
11: Asberg A, Rollag H, Hartmann A. Valganciclovir for the prevention and treatment of CMV in solid organ transplant recipients. Expert Opin Pharmacother. 2010 May;11(7):1159-66. doi: 10.1517/14656561003742954. Review. PubMed PMID: 20367273.
12: Perrottet N, Decosterd LA, Meylan P, Pascual M, Biollaz J, Buclin T. Valganciclovir in adult solid organ transplant recipients: pharmacokinetic and pharmacodynamic characteristics and clinical interpretation of plasma concentration measurements. Clin Pharmacokinet. 2009;48(6):399-418. doi: 10.2165/00003088-200948060-00006. Review. PubMed PMID: 19650679.
13: Fernández-Ruiz M, Muñoz-Codoceo C, López-Medrano F, Faré-García R, Carbonell-Porras A, Garfia-Castillo C, Muñoz-Gómez R, Aguado-García JM. Cytomegalovirus myopericarditis and hepatitis in an immunocompetent adult: successful treatment with oral valganciclovir. Intern Med. 2008;47(22):1963-6. Epub 2008 Nov 17. Review. PubMed PMID: 19015608.
14: Sun HY, Wagener MM, Singh N. Prevention of posttransplant cytomegalovirus disease and related outcomes with valganciclovir: a systematic review. Am J Transplant. 2008 Oct;8(10):2111-8. doi: 10.1111/j.1600-6143.2008.02369.x. Review. PubMed PMID: 18828771.
15: Cvetković RS, Wellington K. Valganciclovir: a review of its use in the management of CMV infection and disease in immunocompromised patients. Drugs. 2005;65(6):859-78. Review. PubMed PMID: 15819597.
16: Couzigou C, Mazeron MC, Escaut L, Merad M, Vittecoq D. [Valganciclovir maintenance therapy in AIDS: treatment failure due to the development of cytomegalovirus resistance to ganciclovir]. Med Mal Infect. 2005 Feb;35(2):98-100. Review. French. PubMed PMID: 15780901.
17: Razonable RR, Paya CV. Valganciclovir for the prevention and treatment of cytomegalovirus disease in immunocompromised hosts. Expert Rev Anti Infect Ther. 2004 Feb;2(1):27-41. Review. PubMed PMID: 15482169.
18: Freeman RB. Valganciclovir: oral prevention and treatment of cytomegalovirus in the immunocompromised host. Expert Opin Pharmacother. 2004 Sep;5(9):2007-16. Review. PubMed PMID: 15330737.
19: Kroes AC. [Valganciclovir. Oral treatment of Cytomegalovirus infections]. Ned Tijdschr Geneeskd. 2004 Jun 19;148(25):1236-8. Review. Dutch. PubMed PMID: 15301386.
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PubChem Compound 110632
Last Modified Dec 23 2021
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